Cas no 866870-66-8 (3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866870-66-8
• MF: C₂₅H₂₂BrN₅O₂
• MW: 504.378484249115
• CID: 6207542
• PubChem ID: 2150164
• Update Time: 2025-07-17

3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(3-bromophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• AB00675440-01
• AKOS001836190
• 866870-66-8
• F1607-0184
• 3-(3-bromophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]triazolo[1,5-a]quinazolin-5-amine
• 3-(3-bromophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C25H22BrN5O2/c1-32-21-11-10-16(14-22(21)33-2)12-13-27-24-19-8-3-4-9-20(19)31-25(28-24)23(29-30-31)17-6-5-7-18(26)15-17/h3-11,14-15H,12-13H2,1-2H3,(H,27,28)
• InChI Key： GKCQUWLNCDBTRI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C2N=C(C3C=CC=CC=3N2N=N1)NCCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 503.09569g/mol
• Monoisotopic Mass: 503.09569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 73.6Ų

Additional information on 3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 866870-66-8)

3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine, identified by its CAS number 866870-66-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazoloquinazoline class, a scaffold known for its broad spectrum of biological activities. The presence of multiple functional groups, including a 3-bromophenyl moiety and a 3,4-dimethoxyphenyl ethyl side chain, contributes to its unique chemical properties and potential pharmacological applications.

The triazoloquinazoline core is a privileged structure in drug discovery, exhibiting remarkable efficacy in various therapeutic areas such as anticancer, antiviral, and anti-inflammatory treatments. The specific arrangement of nitrogen atoms in the triazole ring enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with enzymes and receptors at the molecular level.

In the context of modern drug development, the 3-bromophenyl substituent plays a crucial role in modulating the compound's binding affinity and selectivity. Bromine atoms are frequently employed in medicinal chemistry due to their ability to influence electronic properties and metabolic stability. The 3,4-dimethoxyphenyl ethyl group adds another layer of complexity, potentially enhancing solubility and bioavailability while also contributing to favorable pharmacokinetic profiles. These features make 3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine an intriguing molecule for further exploration.

Recent studies have highlighted the potential of triazoloquinazoline derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The structural motif of this compound aligns well with known ATP-binding pockets in target proteins, suggesting its utility as a scaffold for developing novel kinase inhibitors. For instance, modifications at the triazole nitrogen atoms have been shown to enhance binding interactions with protein targets, leading to increased potency and reduced off-target effects.

The dimethoxyphenyl group is particularly noteworthy for its ability to influence metabolic pathways. Methoxy substituents are known to enhance metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This characteristic is crucial for ensuring prolonged half-life and improved therapeutic efficacy. Additionally, the presence of both bromine and methoxy groups allows for diverse derivatization strategies, enabling chemists to fine-tune the compound's properties for specific applications.

From a synthetic perspective, 3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine represents an excellent example of multi-step organic synthesis. The construction of the triazoloquinazoline core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed coupling reactions have been instrumental in achieving this goal. These methods not only improve efficiency but also minimize unwanted side products.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design (SBDD) in developing novel therapeutics. Computational tools such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict how this compound interacts with biological targets at an atomic level. Such insights are invaluable for optimizing lead compounds before they enter preclinical testing.

Preclinical studies have demonstrated promising results when evaluating derivatives of triazoloquinazoline scaffolds in vitro and in vivo. These studies often focus on assessing cytotoxicity against cancer cell lines and evaluating potential toxicity profiles. The structural features of 866870-66-8, including its brominated aromatic ring and dimethoxyphenyl side chain, appear to contribute to its favorable biological activity profile.

The development of new antitumor agents remains a critical area of research due to the rising incidence of cancer worldwide. Triazoloquinazoline derivatives have shown particular promise as inhibitors of tyrosine kinases and other enzymes involved in tumor growth and metastasis. By targeting these pathways specifically without affecting normal cellular processes significantly, compounds like 3-(3-bromophenyl)-N-2-(3,4-dimethoxyphenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine hold significant therapeutic potential.

In conclusion, 866870-66-8 represents a structurally sophisticated molecule with multiple functional groups that contribute to its unique chemical behavior and biological activity. Its potential applications in oncology and other therapeutic areas make it an attractive candidate for further research and development. As computational methods continue to advance alongside traditional synthetic techniques, 866870-66-8 could serve as a foundation for discovering next-generation pharmaceuticals that address unmet medical needs.